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Compound of Interest

Compound Name: G-9791

Cat. No.: B607585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
G-9791 is a potent and selective inhibitor of p21-activated kinases (PAKs), specifically targeting

PAK1 and PAK2.[1] PAKs are key signaling nodes in various cellular processes, and their

dysregulation is implicated in diseases such as cancer.[2][3][4] Accurate and consistent

preparation of G-9791 stock solutions is critical for reliable experimental outcomes in cell-based

assays, biochemical assays, and preclinical studies. These application notes provide a detailed

protocol for the preparation, storage, and handling of G-9791 stock solutions.

Chemical Properties and Data
A summary of the key chemical properties of G-9791 is provided in the table below. This

information is essential for accurate molarity calculations and understanding the compound's

characteristics.
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Property Value Reference

Chemical Formula C₂₆H₂₆ClFN₆O₂ [5]

Molecular Weight 508.98 g/mol [5]

Mechanism of Action
Potent inhibitor of PAK1 and

PAK2
[1]

Inhibitory Potency (Ki) PAK1: 0.95 nM, PAK2: 2.0 nM [1]

Solubility and Storage
Proper solvent selection and storage conditions are paramount to maintaining the integrity and

activity of G-9791.

Parameter Recommendation Reference

Recommended Solvent Dimethyl Sulfoxide (DMSO) [5]

Storage of Powder 2 years at -20°C [5]

Storage of DMSO Stock

Solution

6 months at -80°C; 2 weeks at

4°C
[5]

Experimental Protocol: Preparation of a 10 mM G-
9791 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of G-9791 in DMSO. This

concentration is a common starting point for serial dilutions in various experimental setups.

Materials:

G-9791 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps in a clean and sterile environment, such as a laminar

flow hood, to prevent contamination.

Equilibration: Allow the vial of G-9791 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of G-9791 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.09 mg of G-9791 (Molecular Weight:

508.98 g/mol ).

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (508.98 g/mol ) * (1000 mg/g) * 1 mL = 5.09

mg

Dissolution:

Add the weighed G-9791 powder to a sterile microcentrifuge tube or vial.

Add the appropriate volume of DMSO. For a 10 mM solution with 5.09 mg of G-9791, add

1 mL of DMSO.

Solubilization:

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has completely dissolved. Gentle

warming in a 37°C water bath can be used if necessary, but avoid excessive heat.

Aliquoting and Storage:
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Dispense the stock solution into smaller, single-use aliquots to minimize freeze-thaw

cycles.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months).[5] For short-term use,

aliquots can be stored at 4°C for up to 2 weeks.[5]

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses.

Handle G-9791 powder in a well-ventilated area or a chemical fume hood.

DMSO can facilitate the absorption of substances through the skin.[6] Avoid direct contact

with the skin and eyes.

Consult the Safety Data Sheet (SDS) for G-9791 for complete safety information.

Visualizations
Experimental Workflow for G-9791 Stock Solution Preparation
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Caption: Workflow for preparing G-9791 stock solution.

G-9791 and the PAK1/2 Signaling Pathway
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Caption: G-9791 inhibits PAK1/2 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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